Cas no 21875-81-0 (2-Octanol, 1,1'-oxybis-)

• Product name: 2-Octanol, 1,1'-oxybis-
• CAS No: 21875-81-0
• MF: C₁₆H₃₄O₃
• MW: 274.43936
• CID: 287057
• PubChem ID: 89545

2-Octanol, 1,1'-oxybis- Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, 1,1'-oxybis-
• 1,1'-Oxydioctan-2-ol
• 1-(2-hydroxyoctoxy)octan-2-ol
• SCHEMBL8189807
• EINECS 244-624-3
• NS00050028
• DTXSID40944474
• 21875-81-0
• 1,1'-Oxydi(octan-2-ol)

• Inchi： InChI=1S/C16H34O3/c1-3-5-7-9-11-15(17)13-19-14-16(18)12-10-8-6-4-2/h15-18H,3-14H2,1-2H3
• InChI Key： TVPBCGITZQHSSI-UHFFFAOYSA-N
• SMILES： CCCCCCC(COCC(CCCCCC)O)O

Computed Properties

• Exact Mass: 274.25092
• Monoisotopic Mass: 274.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 49.69